Cas no 5979-92-0 (N-Ethyl (S)-Nornicotine)

• Product name: N-Ethyl (S)-Nornicotine
• CAS No: 5979-92-0
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 1616955
• PubChem ID: 201440

N-Ethyl (S)-Nornicotine Chemical and Physical Properties

Names and Identifiers

• 3-[(2S)-1-ethylpyrrolidin-2-yl]pyridine
• N-Ethyl (S)-Nornicotine
• Ethylnornicotine
• Q27283938
• MDP0B1I46S
• UNII-MDP0B1I46S
• N-ETHYLNORNICOTINE
• 5979-92-0
• N-Ethyl(S)-Nornicotine
• (S)-N-ETHYLNORNICOTINE
• Pyridine, 3-(1-ethyl-2-pyrrolidinyl)-
• DTXSID80208522
• PYRIDINE, 3-(1-ETHYL-2-PYRROLIDINYL)-, (S)-

• Inchi： InChI=1S/C11H16N2/c1-2-13-8-4-6-11(13)10-5-3-7-12-9-10/h3,5,7,9,11H,2,4,6,8H2,1H3
• InChI Key： VXSLBTSUIZUVFX-UHFFFAOYSA-N
• SMILES： CCN1CCCC1c1cccnc1

Computed Properties

• Exact Mass: 176.13148
• Monoisotopic Mass: 176.131349
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 16.1

Experimental Properties

• Density: 1.008
• Boiling Point: 262.7°C at 760 mmHg
• Flash Point: 112.7°C
• Refractive Index: 1.528
• PSA: 16.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on N-Ethyl (S)-Nornicotine

N-Ethyl (S)-Nornicotine: An In-Depth Overview of CAS No. 5979-92-0

N-Ethyl (S)-Nornicotine, with the Chemical Abstracts Service (CAS) number 5979-92-0, is a significant compound in the field of chemical and pharmaceutical research. This compound is a derivative of nornicotine, which is a naturally occurring alkaloid found in tobacco plants. The addition of an ethyl group to the (S)-enantiomer of nornicotine imparts unique chemical and biological properties, making it a subject of interest in various scientific studies.

The molecular structure of N-Ethyl (S)-Nornicotine consists of a pyrrolidine ring with an ethyl substituent and a chiral center at the nitrogen atom. This configuration confers specific stereochemical properties that influence its interactions with biological systems. The compound's molecular formula is C₁₀H₁₄N₂, and its molecular weight is approximately 162.22 g/mol.

In recent years, N-Ethyl (S)-Nornicotine has gained attention for its potential therapeutic applications. One of the key areas of research is its role as a nicotinic acetylcholine receptor (nAChR) agonist. Nicotinic receptors are widely distributed in the central nervous system and play crucial roles in various physiological processes, including cognitive function, pain modulation, and addiction. Studies have shown that N-Ethyl (S)-Nornicotine can selectively bind to specific subtypes of nAChRs, making it a promising candidate for the development of novel treatments for neurological disorders.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of N-Ethyl (S)-Nornicotine. The researchers found that this compound exhibits high affinity for α4β2 and α7 nAChR subtypes, which are implicated in cognitive disorders such as Alzheimer's disease and schizophrenia. The selective binding properties of N-Ethyl (S)-Nornicotine suggest that it could be developed into a therapeutic agent with reduced side effects compared to non-selective agonists.

Beyond its potential as a therapeutic agent, N-Ethyl (S)-Nornicotine has also been explored for its use in smoking cessation aids. Nicotine replacement therapy is a common approach to help individuals quit smoking, but it often comes with side effects such as nausea and dizziness. Research has indicated that N-Ethyl (S)-Nornicotine may offer a more tolerable alternative due to its milder pharmacological profile and reduced addictive potential.

The synthesis of N-Ethyl (S)-Nornicotine involves several steps, including the isolation and purification of nornicotine from tobacco plants or synthetic routes starting from simpler precursors. One common synthetic method involves the reaction of nornicotine with ethyl iodide in the presence of a base to introduce the ethyl group at the nitrogen atom. The resulting product is then purified using techniques such as column chromatography to ensure high purity and enantiomeric purity.

In terms of safety and handling, while N-Ethyl (S)-Nornicotine is not classified as a hazardous chemical or controlled substance, it should still be handled with care in laboratory settings. Proper personal protective equipment (PPE) should be worn, and standard laboratory safety protocols should be followed to minimize exposure risks.

The environmental impact of N-Ethyl (S)-Nornicotine is another important consideration. As with any chemical compound used in research or industrial applications, proper disposal methods should be employed to prevent contamination of water sources or soil. Environmental studies have shown that nornicotine derivatives can degrade over time under natural conditions, but their long-term ecological effects are still being investigated.

In conclusion, N-Ethyl (S)-Nornicotine (CAS No. 5979-92-0) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure and pharmacological properties make it an intriguing subject for further investigation into its mechanisms of action and potential clinical uses. As research continues to advance, it is likely that new insights will emerge, further solidifying the importance of this compound in the field of chemical and pharmaceutical sciences.